New mediators for the enzyme laccase: mechanistic features and selectivity in the oxidation of non-phenolic substrates
New Journal of Chemistry Pub Date: 2005-08-05 DOI: 10.1039/B507657A
Abstract
New mediators of laccase have been comparatively evaluated and ranked towards the benchmark aerobic
N–OH mediator is attained by means of a trapping experiment. The selectivity of the laccase-catalysed oxidation of two competing
Recommended Literature
- [1] An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening
- [2] An integrated microfluidic platform for sensitive and rapid detection of biological toxins†
- [3] An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†
- [4] An atomic scale study of defects in Co2FeAl
- [5] An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†
- [6] An atlas of endohedral Sc2S cluster fullerenes†
- [7] Alternative donor substrates for inverting and retaining glycosyltransferases†
- [8] An analysis of the WTC fires using CIB correlations and simple modeling
- [9] An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†
- [10] An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine
Journal Name:New Journal of Chemistry
research_products
-
CAS no.: 89640-58-4